Cas no 1805156-31-3 (Ethyl 4-chloro-3-cyano-2-methylbenzoate)

• Product Name: Ethyl 4-chloro-3-cyano-2-methylbenzoate
• CAS No: 1805156-31-3
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 4796208
• Update Time: 2025-10-23

Ethyl 4-chloro-3-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-cyano-2-methylbenzoate

• Inchi： 1S/C11H10ClNO2/c1-3-15-11(14)8-4-5-10(12)9(6-13)7(8)2/h4-5H,3H2,1-2H3
• InChI Key： BLBNRZYTCFAVBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OCC)=C(C)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-chloro-3-cyano-2-methylbenzoate

Comprehensive Overview of Ethyl 4-chloro-3-cyano-2-methylbenzoate (CAS No. 1805156-31-3)

Ethyl 4-chloro-3-cyano-2-methylbenzoate (CAS No. 1805156-31-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloro, cyano, and methyl functional group, makes it a versatile building block for designing complex molecules. With the growing demand for precision chemistry in drug discovery and sustainable agriculture, this compound has garnered significant attention from researchers and industry professionals alike.

The compound’s ethyl ester moiety enhances its solubility in organic solvents, facilitating its application in multi-step synthetic routes. Recent studies highlight its role in developing heterocyclic compounds, particularly in the synthesis of quinoline and isoquinoline derivatives, which are pivotal in medicinal chemistry. As the pharmaceutical industry shifts toward targeted therapies and small-molecule inhibitors, Ethyl 4-chloro-3-cyano-2-methylbenzoate serves as a critical intermediate for optimizing bioactivity and pharmacokinetic properties.

In agrochemical applications, this compound contributes to the development of crop protection agents with improved efficacy and environmental safety. Its chloro and cyano groups are instrumental in modulating the biological activity of pesticides and herbicides, aligning with the global trend toward sustainable farming practices. Researchers are also exploring its potential in green chemistry initiatives, aiming to reduce synthetic waste and energy consumption.

From a commercial perspective, CAS No. 1805156-31-3 is increasingly sought after by fine chemical suppliers and contract research organizations (CROs). Its compatibility with high-throughput screening (HTS) and combinatorial chemistry techniques makes it a valuable asset for accelerating drug discovery pipelines. Furthermore, its stability under standard storage conditions ensures consistent performance in industrial-scale production.

Analytical characterization of Ethyl 4-chloro-3-cyano-2-methylbenzoate typically involves HPLC, GC-MS, and NMR spectroscopy, ensuring high purity and batch-to-batch reproducibility. Quality control protocols adhere to ICH guidelines, meeting the stringent requirements of regulatory bodies such as the FDA and EMA. This rigorous standardization underscores its reliability for critical applications.

Emerging trends in AI-driven molecular design and computational chemistry have further amplified interest in this compound. Its structural features are frequently analyzed using quantum mechanical calculations and molecular docking simulations, enabling researchers to predict its reactivity and interactions with biological targets. Such advancements align with the broader adoption of digital transformation in chemical R&D.

In summary, Ethyl 4-chloro-3-cyano-2-methylbenzoate (CAS No. 1805156-31-3) represents a convergence of innovation and practicality in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its adaptable reactivity and compatibility with cutting-edge technologies. As industries prioritize efficiency and sustainability, this compound is poised to play an increasingly vital role in shaping future scientific breakthroughs.